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Compound of Interest

3-Amino-5-methylpyridine-2-
Compound Name:
carbonitrile

Cat. No.: B581170

A Technical Guide to 3-Amino-5-methylpyridine-
2-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 3-Amino-5-methylpyridine-2-
carbonitrile, a heterocyclic compound of interest in medicinal chemistry and pharmaceutical
development. It details the molecule's structure, physicochemical properties, spectroscopic
data, and a detailed experimental protocol for its synthesis.

Molecular Structure and Formula

3-Amino-5-methylpyridine-2-carbonitrile, with the CAS Number 1001635-30-8, is a
substituted pyridine derivative.[1][2][3][4][5] Its structure incorporates an amino group at
position 3, a methyl group at position 5, and a nitrile group at position 2 of the pyridine ring.
This arrangement of functional groups makes it a versatile building block in organic synthesis.

The molecular formula has been determined to be C7H7Ns, with a corresponding molecular
weight of approximately 133.15 g/mol .[2][4][6]

Figure 1: Logical diagram of 3-Amino-5-methylpyridine-2-carbonitrile structure.
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Physicochemical Properties

The compound is typically supplied as a solid, with its appearance varying from a white solid to
brown crystals, likely depending on the purity.[1][3] Key physical and chemical data are
summarized below.

Property Value Reference
CAS Number 1001635-30-8 [1][2][3]
Molecular Formula C7H7N3 [2][4]
Molecular Weight 133.15 g/mol [2][4]
Appearance White solid / Brown crystalline ae

solid
Melting Point 154 °C [3]
Purity 97-99% [1112]

Keep in a dark, cool, dry, and
Storage ) [2][4]
sealed container (2-8°C)

Spectroscopic Data for Structural Elucidation

Spectroscopic data are critical for confirming the identity and purity of the synthesized
compound. The following table summarizes the reported nuclear magnetic resonance (NMR)
and infrared (IR) spectral data.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


http://aspirasci.com/3-amino-5-methyl-2-pyridinecarbonitrile-99
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB32527632.htm
http://aspirasci.com/3-amino-5-methyl-2-pyridinecarbonitrile-99
https://indofinechemical.com/details.aspx?Sku=08-4147
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB32527632.htm
https://indofinechemical.com/details.aspx?Sku=08-4147
https://www.bldpharm.com/products/1001635-30-8.html
https://indofinechemical.com/details.aspx?Sku=08-4147
https://www.bldpharm.com/products/1001635-30-8.html
http://aspirasci.com/3-amino-5-methyl-2-pyridinecarbonitrile-99
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB32527632.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB32527632.htm
http://aspirasci.com/3-amino-5-methyl-2-pyridinecarbonitrile-99
https://indofinechemical.com/details.aspx?Sku=08-4147
https://indofinechemical.com/details.aspx?Sku=08-4147
https://www.bldpharm.com/products/1001635-30-8.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b581170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Spectroscopy Type

Parameters & Peaks

Reference

1H NMR

(400 MHz, CDCIs) &: 7.93 (d,
1H, J = 2.4 Hz, H-arom), 6.93
(d, 1H, J = 2.4 Hz, H-arom),
4.37 (br s, 2H, NH2), 2.34 (s,
3H, CHs)

[3]

13C NMR

(101 MHz, CDCls) &: 146.3
(Cq), 142.2 (CH), 138.6 (Cq),
122.6 (CH), 116.3 (CN), 114.9
(CH), 28.7 (CHs)

[3]

Infrared (IR)

(Diamond ATR, cm~1) v: 3404
(N-H stretch), 2216 (C=N
stretch), 1600, 1465, 1339,
1230, 858, 739

[3]

Experimental Protocols

A documented method for synthesizing 3-Amino-5-methylpyridine-2-carbonitrile involves a

palladium-catalyzed cyanation reaction starting from 2-chloro-5-methylpyridin-3-amine.[3]

Reactants and Reagents:

Methodology:

2-chloro-5-methylpyridin-3-amine (1.0 g, 7 mmol, 1 eq.)

Zinc Cyanide (Zn(CN)z2) (821 mg, 7 mmol, 1 eq.)

Anhydrous N,N-dimethylformamide (DMF) (15 mL)

Tetrakis(triphenylphosphine)palladium(0) (Pd(PPhs)4) (405 mg, 0.35 mmol, 0.05 eq.)

Eluent for Chromatography: Ethyl acetate/petroleum ether (2:8 v/v)

o Under an argon atmosphere, dissolve 1.0 g of 2-chloro-5-methylpyridin-3-amine in 15 mL of

anhydrous DMF in a 20 mL reaction vial.
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Add 821 mg of zinc cyanide to the solution.

Degas the reaction system for 10 minutes.

Add 405 mg of the palladium catalyst, Pd(PPhs)a.

Heat the reaction mixture to 105 °C and maintain stirring at this temperature for 20 hours.

Upon completion, cool the mixture and filter it through diatomaceous earth to remove the
catalyst.

Concentrate the filtrate under reduced pressure to obtain the crude product.

Purify the crude product using silica gel column chromatography with an eluent mixture of
ethyl acetate/petroleum ether (2/8, v/v).

The process yields the target compound as a white solid with a reported yield of 65%.[3]
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Dissolve 2-chloro-5-methylpyridin-3-amine
in anhydrous DMF under Argon

l

(Add Zinc Cyanide & Degas System)

( Add Pd(PPhs)a4 Catalyst )

Heat at 105°C for 20 hours

Filter through Diatomaceous Earth
& Concentrate Filtrate

Silica Gel Column Chromatography

Final Product: 3-Amino-5-methylpyridine-2-carbonitrile
(65% Yield)

Click to download full resolution via product page

Figure 2: Workflow for the synthesis of 3-Amino-5-methylpyridine-2-carbonitrile.

Applications in Drug Development

3-Amino-5-methylpyridine-2-carbonitrile serves as a key reactant in the synthesis of
advanced pharmaceutical intermediates. Notably, it has been utilized in the preparation of a
new series of orally bioavailable chemokine receptor 9 (CCR9) antagonists.[3] These
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antagonists have potential therapeutic applications for treating inflammatory bowel disease
(IBD).[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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